Cas no 21505-25-9 (2-Mercapto-2,4,6-cycloheptatriene-1-thione)

• Product Name: 2-Mercapto-2,4,6-cycloheptatriene-1-thione
• CAS No: 21505-25-9
• MF: C₇H₆S₂
• MW: 154.252539157867
• CID: 2657038
• PubChem ID: 592939
• Update Time: 2025-04-21

2-Mercapto-2,4,6-cycloheptatriene-1-thione Chemical and Physical Properties

Names and Identifiers

• 2-sulfanylcyclohepta-2,4,6-triene-1-thione
• 2-Sulfanyl-2,4,6-cycloheptatriene-1-thione #
• 2-Mercapto-2,4,6-cycloheptatriene-1-thione
• 21505-25-9
• 2,4,6-Cycloheptatriene-1-thione, 2-mercapto-
• VVYHXYNXOVETQH-UHFFFAOYSA-N
• DTXCID00294967
• DTXSID70343890

• Inchi： 1S/C7H6S2/c8-6-4-2-1-3-5-7(6)9/h1-5H,(H,8,9)
• InChI Key： VVYHXYNXOVETQH-UHFFFAOYSA-N
• SMILES： SC1=CC=CC=CC1=S

Computed Properties

• Exact Mass: 153.99109254g/mol
• Monoisotopic Mass: 153.99109254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols